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Compound of Interest

Compound Name: 1-(5-Bromopyridin-2-yl)ethanol

Cat. No.: B575126 Get Quote

Technical Guide: Physicochemical Properties of
1-(5-Bromopyridin-2-yl)ethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(5-Bromopyridin-2-yl)ethanol is a substituted pyridine derivative of interest in medicinal

chemistry and drug development. Its structural features, including the bromine-substituted

pyridine ring and the secondary alcohol, make it a versatile building block for the synthesis of

more complex molecules with potential therapeutic applications. Notably, related pyridine-

containing compounds have been investigated as kinase inhibitors, highlighting the potential

utility of this scaffold in drug discovery programs. This technical guide provides an in-depth

overview of the known physical properties of 1-(5-Bromopyridin-2-yl)ethanol, details on the

experimental determination of these properties, and a conceptual workflow for its synthesis and

potential application.

Physical Properties
The physical properties of a compound are critical for its handling, characterization, and

application in synthetic and biological protocols. The available data for 1-(5-Bromopyridin-2-
yl)ethanol is summarized below.
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Property Value Notes

CAS Number 159533-68-3

Molecular Formula C₇H₈BrNO

Molecular Weight 202.05 g/mol

Boiling Point 274.4°C At 760 mmHg

Melting Point Not available
Data not found in surveyed

literature.

Experimental Protocols
Determination of Boiling Point
While specific experimental details for the determination of the boiling point of 1-(5-
Bromopyridin-2-yl)ethanol are not detailed in the available literature, a standard and widely

accepted method for such a determination is the Thiele tube method. This micro-scale

technique is suitable for determining the boiling point of small quantities of a liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In the Thiele tube method, a sample is heated, and the

temperature at which a continuous stream of bubbles emerges from an inverted capillary tube

and then ceases upon cooling (at which point the liquid is drawn into the capillary) is recorded

as the boiling point.

Apparatus:

Thiele tube

Thermometer

Capillary tubes (sealed at one end)

Sample vial

Heating mantle or Bunsen burner
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Mineral oil or other suitable heating fluid

Procedure:

A small amount of 1-(5-Bromopyridin-2-yl)ethanol is placed in a small sample vial.

A capillary tube, sealed at one end, is placed open-end-down into the sample vial.

The sample vial is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via

convection currents.

As the temperature rises, air trapped in the capillary tube will expand and be expelled.

Upon reaching the boiling point of the sample, a continuous stream of vapor bubbles will

emerge from the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is

recorded as the boiling point of the sample.

Synthetic and Application Workflow
1-(5-Bromopyridin-2-yl)ethanol is a valuable intermediate in the synthesis of

pharmacologically active compounds. For instance, its precursor, 1-(5-Bromopyridin-2-

yl)ethanone, is utilized in the synthesis of inhibitors for enzymes such as Bruton's tyrosine

kinase (BTK), which is a key component in B-cell receptor signaling and a target for the

treatment of certain cancers and autoimmune diseases.[1][2] The following diagram illustrates

a conceptual workflow from the precursor to the target compound and its potential application

as a building block for more complex molecules.
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Conceptual Workflow: Synthesis and Application of 1-(5-Bromopyridin-2-yl)ethanol

Synthesis of 1-(5-Bromopyridin-2-yl)ethanol

Potential Application as a Synthetic Intermediate

1-(5-Bromopyridin-2-yl)ethanone
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Reduction Reaction
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Click to download full resolution via product page

Caption: Synthesis of 1-(5-Bromopyridin-2-yl)ethanol and its potential use as an

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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